Cas no 1807088-51-2 (Ethyl 6-cyano-2-methyl-3-nitrophenylacetate)

• Product Name: Ethyl 6-cyano-2-methyl-3-nitrophenylacetate
• CAS No: 1807088-51-2
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 5006294
• Update Time: 2025-05-19

Ethyl 6-cyano-2-methyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-methyl-3-nitrophenylacetate

• Inchi： 1S/C12H12N2O4/c1-3-18-12(15)6-10-8(2)11(14(16)17)5-4-9(10)7-13/h4-5H,3,6H2,1-2H3
• InChI Key： KWDVWUHOXNDQLG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 6-cyano-2-methyl-3-nitrophenylacetate

Ethyl 6-cyano-2-methyl-3-nitrophenylacetate (CAS No. 1807088-51-2): A Comprehensive Overview

Ethyl 6-cyano-2-methyl-3-nitrophenylacetate (CAS No. 1807088-51-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the development of various chemical entities. The presence of both cyano and nitro substituents, coupled with the ester functionality, provides a rich platform for further chemical manipulation and derivatization, making it a subject of extensive research and development.

The molecular formula of Ethyl 6-cyano-2-methyl-3-nitrophenylacetate can be represented as C₁₁H₉NO₅. This structure consists of a phenyl ring substituted with a methyl group at the 2-position, a cyano group at the 6-position, and a nitro group at the 3-position. The phenylacetate moiety, linked to an ethyl group via an ester bond, adds another layer of complexity to its reactivity and potential applications. Such structural features are often exploited in medicinal chemistry to modulate biological activity and improve pharmacokinetic properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both cyano and nitro functional groups. These groups are known for their ability to influence electronic properties and reactivity, making them valuable tools in the design of novel therapeutic agents. For instance, cyano groups can serve as electron-withdrawing units that enhance the lipophilicity and metabolic stability of drug candidates, while nitro groups can participate in redox reactions, potentially leading to bioactivation or detoxification pathways.

The synthesis of Ethyl 6-cyano-2-methyl-3-nitrophenylacetate typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and oxidation processes. The choice of starting materials and reaction conditions is crucial in determining the efficiency of the synthesis. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance selectivity and minimize side products.

The applications of Ethyl 6-cyano-2-methyl-3-nitrophenylacetate extend beyond academic research; it has found utility in industrial settings as well. In pharmaceutical manufacturing, this compound serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) with potential therapeutic benefits. Its structural versatility allows for the creation of derivatives with enhanced binding affinity to biological targets, making it a valuable building block for drug discovery programs.

Recent studies have highlighted the role of nitroaromatic compounds in medicinal chemistry due to their diverse biological activities. The nitro group in Ethyl 6-cyano-2-methyl-3-nitrophenylacetate can be selectively reduced to an amine under controlled conditions, leading to the formation of new pharmacophores. This transformation has been explored in the development of antimicrobial agents, where nitroreductases play a critical role in bioactivation processes.

The cyano group present in this compound also contributes to its pharmacological profile by participating in hydrogen bonding interactions with biological targets. This feature is particularly relevant in designing small molecule inhibitors targeting enzymes involved in metabolic pathways. By leveraging computational chemistry tools such as molecular docking and quantum mechanical calculations, researchers can predict how modifications to the cyano group might affect binding affinity and selectivity.

In conclusion, Ethyl 6-cyano-2-methyl-3-nitrophenylacetate (CAS No. 1807088-51-2) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing novel drug candidates with diverse biological activities. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.